Cas no 1152533-85-1 (1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid)
1152533-85-1 structure
Product Name:1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid
CAS No:1152533-85-1
MF:C10H6F2N2O2
MW:224.163649082184
CID:4572809
PubChem ID:33787242
Update Time:2023-08-10
1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid
- 1-(2,4-difluorophenyl)pyrazole-3-carboxylic acid
- CWB53385
-
- Inchi: 1S/C10H6F2N2O2/c11-6-1-2-9(7(12)5-6)14-4-3-8(13-14)10(15)16/h1-5H,(H,15,16)
- InChI Key: LEWKRIWZTYUQFH-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1N1C=CC(C(=O)O)=N1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 278
- XLogP3: 2
- Topological Polar Surface Area: 55.1
Experimental Properties
- Melting Point: NA
1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D450123-10mg |
1-(2,4-Difluorophenyl)-1H-pyrazole-3-carboxylic Acid |
1152533-85-1 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D450123-50mg |
1-(2,4-Difluorophenyl)-1H-pyrazole-3-carboxylic Acid |
1152533-85-1 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | D450123-100mg |
1-(2,4-Difluorophenyl)-1H-pyrazole-3-carboxylic Acid |
1152533-85-1 | 100mg |
$ 250.00 | 2022-06-05 | ||
| Enamine | EN300-136845-0.05g |
1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid |
1152533-85-1 | 95.0% | 0.05g |
$153.0 | 2025-02-21 | |
| Enamine | EN300-136845-0.1g |
1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid |
1152533-85-1 | 95.0% | 0.1g |
$228.0 | 2025-02-21 | |
| Enamine | EN300-136845-0.25g |
1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid |
1152533-85-1 | 95.0% | 0.25g |
$325.0 | 2025-02-21 | |
| Enamine | EN300-136845-0.5g |
1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid |
1152533-85-1 | 95.0% | 0.5g |
$512.0 | 2025-02-21 | |
| Enamine | EN300-136845-1.0g |
1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid |
1152533-85-1 | 95.0% | 1.0g |
$656.0 | 2025-02-21 | |
| Enamine | EN300-136845-2.5g |
1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid |
1152533-85-1 | 95.0% | 2.5g |
$1287.0 | 2025-02-21 | |
| Enamine | EN300-136845-5.0g |
1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid |
1152533-85-1 | 95.0% | 5.0g |
$1903.0 | 2025-02-21 |
1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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